Cas no 1006348-93-1 (1-cyclopentyl-1H-Pyrazole-3-carboxylic acid)

• Product Name: 1-cyclopentyl-1H-Pyrazole-3-carboxylic acid
• CAS No: 1006348-93-1
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD06805221
• CID: 2133575
• PubChem ID: 19616725
• Update Time: 2025-11-02

1-cyclopentyl-1H-Pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-1H-Pyrazole-3-carboxylic acid
• AKOS B024321
• ART-CHEM-BB B024321
• DA-29472
• DTXSID901262511
• GQB34893
• AKOS000308823
• CS-0264499
• Z1198171392
• F2169-0900
• EN300-92901
• BBL040288
• 1-cyclopentyl-1H-pyrazole-3-carboxylicacid
• G45827
• MFCD06805221
• 1-cyclopentylpyrazole-3-carboxylic acid
• 1006348-93-1
• STK350115

• MDL： MFCD06805221
• Inchi： 1S/C9H12N2O2/c12-9(13)8-5-6-11(10-8)7-3-1-2-4-7/h5-7H,1-4H2,(H,12,13)
• InChI Key： WNGBMCKWXJZZNO-UHFFFAOYSA-N
• SMILES： OC(C1C=CN(C2CCCC2)N=1)=O

Computed Properties

• Exact Mass: 180.089877630Da
• Monoisotopic Mass: 180.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 374.5±15.0 °C at 760 mmHg
• Flash Point: 180.3±20.4 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-cyclopentyl-1H-Pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-cyclopentyl-1H-Pyrazole-3-carboxylic acid

Exploring the Versatile Applications of 1-cyclopentyl-1H-Pyrazole-3-carboxylic acid (CAS No. 1006348-93-1) in Modern Chemistry

1-cyclopentyl-1H-Pyrazole-3-carboxylic acid (CAS No. 1006348-93-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative features a cyclopentyl group attached to the nitrogen atom of the pyrazole ring, along with a carboxylic acid functionality at the 3-position. The unique structural features of this compound make it a valuable building block in medicinal chemistry and material science applications.

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From a chemical perspective, 1-cyclopentyl-1H-Pyrazole-3-carboxylic acid demonstrates interesting properties that make it suitable for multiple synthetic transformations. The carboxylic acid group allows for easy derivatization through esterification or amide formation, while the pyrazole core provides a stable heterocyclic framework. These characteristics answer common search queries like "how to modify 1-cyclopentyl-1H-Pyrazole-3-carboxylic acid" and "pyrazole-3-carboxylic acid derivatives" that researchers often explore.

In pharmaceutical applications, this compound has shown promise in the development of kinase inhibitors and anti-inflammatory agents. The cyclopentyl moiety contributes to improved pharmacokinetic properties, addressing frequent questions about "cyclopentyl substitution in drug design." Recent studies have investigated its potential in creating novel small molecule therapeutics, particularly in areas such as metabolic disorders and neurological conditions.

The synthesis and characterization of 1-cyclopentyl-1H-Pyrazole-3-carboxylic acid have been subjects of numerous research papers. Common synthetic routes typically involve the cyclization of appropriate hydrazine derivatives with β-keto esters, followed by introduction of the cyclopentyl group. This answers technical queries like "synthesis of CAS 1006348-93-1" that appear in academic search patterns.

Beyond pharmaceutical applications, this compound finds use in material science as a ligand for metal complexes and as a building block for functional materials. The pyrazole ring's ability to coordinate with various metal ions makes it valuable in catalysis and sensor development, addressing search terms such as "pyrazole carboxylic acid metal complexes."

Quality control and analytical methods for 1-cyclopentyl-1H-Pyrazole-3-carboxylic acid typically involve HPLC, NMR spectroscopy, and mass spectrometry techniques. Researchers often look for "CAS 1006348-93-1 purity analysis" and "characterization methods for pyrazole derivatives," highlighting the importance of reliable analytical data for this compound.

The commercial availability of 1-cyclopentyl-1H-Pyrazole-3-carboxylic acid has increased in recent years, with suppliers offering various quantities for research purposes. Market trends show growing demand for this compound, particularly from contract research organizations and academic institutions working on heterocyclic chemistry projects.

From a regulatory perspective, proper handling and storage of 1-cyclopentyl-1H-Pyrazole-3-carboxylic acid are essential, though it doesn't fall under restricted categories. Safety data sheets provide comprehensive information that answers common queries about "CAS 1006348-93-1 safety" and "pyrazole derivative handling."

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In conclusion, 1-cyclopentyl-1H-Pyrazole-3-carboxylic acid (CAS No. 1006348-93-1) represents a versatile and valuable compound in modern chemical research. Its unique structural features and multiple functionalization possibilities make it an important tool for scientists across various disciplines, from medicinal chemistry to materials science. As research continues to uncover new applications, this compound will likely maintain its position as a focus of scientific inquiry and industrial application.